Cas no 1040648-35-8 (8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1040648-35-8
• MF: C₁₇H₁₉N₃O₅
• MW: 345.349864244461
• CID: 6180150
• PubChem ID: 27377647
• Update Time: 2025-07-16

8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024507863
• 8-(benzo[d][1,3]dioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• SR-01000922447-1
• F5346-0141
• 1040648-35-8
• VU0642752-1
• SR-01000922447
• 8-(1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C17H19N3O5/c1-18-15(22)17(19(2)16(18)23)5-7-20(8-6-17)14(21)11-3-4-12-13(9-11)25-10-24-12/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： ATFQZTQHEQBRAO-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(C3=CC=C4C(=C3)OCO4)=O)CC2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 345.13247072g/mol
• Monoisotopic Mass: 345.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.4Ų

Additional information on 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Analysis of 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS 1040648-35-8): Structure, Applications, and Research Insights

The compound 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS 1040648-35-8) is a structurally unique spirocyclic derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture combines a benzodioxole moiety with a triazaspiro[4.5]decane core, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for spirocyclic compounds like CAS 1040648-35-8 has surged due to their versatility in medicinal chemistry. These molecules are often explored for their neuromodulatory and enzyme inhibitory properties. A growing body of literature suggests that derivatives of this compound may influence central nervous system (CNS) pathways, aligning with current trends in neurodegenerative disease research. This connection has led to increased searches for terms such as "spirocyclic CNS drugs" and "benzodioxole derivatives in pharmacology," reflecting broader scientific interest.

The synthesis of 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Advanced techniques like HPLC purification and NMR characterization are critical for ensuring its purity, a topic frequently queried in academic forums. Its crystalline properties and solubility profile also make it a subject of formulation studies, particularly in drug delivery optimization—a hot topic in pharmaceutical development.

From a commercial perspective, CAS 1040648-35-8 is often procured by research institutions investigating small-molecule therapeutics. Its patent landscape reveals applications in G-protein-coupled receptor (GPCR) modulation, a trending area in precision medicine. Online discussions frequently highlight queries about its "structure-activity relationship (SAR)" and "in vitro metabolic stability," underscoring its relevance to modern drug design paradigms.

Environmental and regulatory considerations for this compound are equally important. While not classified as hazardous, its biodegradation pathways and ecotoxicological data remain areas of active study. These aspects resonate with the increasing focus on green chemistry principles, as evidenced by search trends like "sustainable synthesis of spirocyclic compounds." Such inquiries reflect the scientific community's commitment to balancing innovation with environmental responsibility.

In summary, 8-(2H-1,3-benzodioxole-5-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a compelling case study in specialty chemicals research. Its dual utility in mechanistic studies and applied science positions it at the intersection of multiple disciplines. As interest in targeted molecular design grows, this compound's role in addressing unmet medical needs will likely expand, driving further exploration and commercialization.